Cas no 112526-12-2 (1-(2-ethenylphenyl)butan-1-one)
112526-12-2 structure
Product name:1-(2-ethenylphenyl)butan-1-one
1-(2-ethenylphenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2-ethenylphenyl)butan-1-one
- 1-Butanone, 1-(2-ethenylphenyl)-
- DTXSID00764337
- 1-(2-Ethenylphenyl)butan-1-one
- SCHEMBL19971521
- 112526-12-2
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- Inchi： InChI=1S/C12H14O/c1-3-7-12(13)11-9-6-5-8-10(11)4-2/h4-6,8-9H,2-3,7H2,1H3
- InChI Key： XREKDRYNQGTBMJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 174.104465066Da
- Monoisotopic Mass: 174.104465066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
1-(2-ethenylphenyl)butan-1-one Related Literature
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Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
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2. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
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Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
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